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Compound of Interest

Compound Name: Pht-val-OH

CAS No.: 6306-54-3

Cat. No.: B554704

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the characterization of Phthaloyl-L-valine using

proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. Phthaloyl-L-valine is a derivative

of the amino acid L-valine, where the amino group is protected by a phthaloyl group. This

modification is common in peptide synthesis and drug development to control reactivity.[1] ¹H

NMR spectroscopy is a powerful analytical technique for the structural elucidation and purity

assessment of such compounds.

Data Presentation
The following table summarizes the expected ¹H NMR spectral data for Phthaloyl-L-valine. The

chemical shifts (δ) are reported in parts per million (ppm) relative to a standard internal

reference. The multiplicity describes the splitting pattern of the signal, and the coupling

constants (J) provide information about the connectivity of neighboring protons.
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Proton

Assignment

Chemical Shift

(δ, ppm)
Multiplicity

Coupling

Constant (J,

Hz)

Integration

Phthaloyl-H (Ar-

H)
7.80 - 7.95 Multiplet - 4H

α-H ~4.5
Doublet of

doublets
~4.5, ~9.0 1H

β-H ~2.5 Multiplet - 1H

γ-CH₃ ~1.1 Doublet ~7.0 3H

γ'-CH₃ ~1.0 Doublet ~7.0 3H

COOH > 10 Broad Singlet - 1H

Note: The exact chemical shifts can vary depending on the solvent and concentration used.

The data presented here are estimates based on analogous compounds and the known effects

of the phthaloyl group.

Experimental Protocols
This section outlines the protocol for acquiring a ¹H NMR spectrum of Phthaloyl-L-valine.

1. Sample Preparation

Weigh approximately 5-10 mg of Phthaloyl-L-valine.

Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d

(CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)) in a clean, dry NMR tube.

Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative

analysis is required.

Cap the NMR tube and gently invert it several times to ensure the sample is completely

dissolved and the solution is homogeneous.

2. NMR Data Acquisition
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The ¹H NMR spectrum should be recorded on a spectrometer operating at a frequency of

300 MHz or higher to ensure adequate signal dispersion.

Before acquiring the spectrum of the sample, shim the magnetic field to optimize its

homogeneity.

Acquire the spectrum at a constant temperature, typically 25 °C.

Use a standard single-pulse experiment.

Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

The number of scans can be adjusted to achieve an adequate signal-to-noise ratio, typically

ranging from 8 to 64 scans.

Process the acquired Free Induction Decay (FID) by applying a Fourier transform.

Phase the resulting spectrum and perform baseline correction.

Calibrate the chemical shift scale using the signal from the internal standard (TMS at 0 ppm)

or the residual solvent peak.

Integrate the signals to determine the relative number of protons for each resonance.

Visualizations
Molecular Structure and Proton Assignments

The following diagram illustrates the chemical structure of Phthaloyl-L-valine with the different

protons labeled, corresponding to the assignments in the data table.

Structure of Phthaloyl-L-valine with proton labels.

Experimental Workflow

The flowchart below outlines the major steps involved in the ¹H NMR characterization of

Phthaloyl-L-valine.
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Workflow for ¹H NMR characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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